Cas no 2171952-48-8 (3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid)

• Product Name: 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid
• CAS No: 2171952-48-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6009467
• PubChem ID: 165519519
• Update Time: 2025-08-04

3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid
• 2171952-48-8
• EN300-1296905

• Inchi： 1S/C8H14O3/c1-2-8(3-4-8)6(9)5-7(10)11/h6,9H,2-5H2,1H3,(H,10,11)
• InChI Key： YKNAJRTUQWRXBE-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1(CC)CC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid

Introduction to 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid (CAS No. 2171952-48-8) and Its Emerging Applications in Chemical Biology

3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid, identified by the CAS number 2171952-48-8, is a compound of significant interest in the field of chemical biology due to its unique structural features and potential biological activities. This molecule, featuring a cyclopropyl group and a hydroxypropanoic acid moiety, has garnered attention for its role in synthetic chemistry and as a lead compound in drug discovery initiatives. The structural novelty of this compound positions it as a valuable scaffold for developing novel therapeutic agents, particularly in addressing challenges related to metabolic disorders and inflammation.

The 1-ethylcyclopropyl substituent in the molecular structure introduces rigidity and specific steric interactions, which can be exploited to modulate binding affinity to biological targets. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise three-dimensional complementarity is essential for efficacy. Recent studies have highlighted the potential of such structural motifs in enhancing drug-like properties, including improved solubility and metabolic stability, which are critical for pharmaceutical development.

3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid has been explored in several contexts, including its use as an intermediate in the synthesis of more complex bioactive molecules. The hydroxypropanoic acid moiety provides a site for further functionalization, enabling the creation of derivatives with tailored pharmacological profiles. For instance, researchers have investigated its incorporation into peptidomimetics designed to mimic natural bioactive peptides while avoiding their inherent limitations, such as susceptibility to enzymatic degradation.

In the realm of drug discovery, this compound has been examined for its potential anti-inflammatory and antioxidant properties. Preliminary in vitro studies suggest that derivatives of 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid may interact with key signaling pathways involved in inflammation, such as NF-κB and MAPK cascades. These interactions could translate into therapeutic benefits for conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound’s ability to scavenge reactive oxygen species has been noted, indicating its potential as an antioxidant agent.

The synthesis of 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid presents an interesting challenge due to the need to introduce both the cyclopropyl and hydroxypropanoic functional groups with high regioselectivity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have enabled more efficient access to this compound. These developments not only facilitate research but also pave the way for large-scale production if needed for clinical trials or commercial applications.

Recent research has also explored the role of 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid in metabolic engineering. The compound’s structural features make it a candidate for modulating metabolic pathways involved in energy homeostasis and lipid biosynthesis. For example, studies have suggested that derivatives of this molecule may influence fatty acid oxidation or glycolysis, offering potential therapeutic avenues for metabolic syndrome and related disorders. The ability to fine-tune these pathways is crucial for developing treatments that address the growing burden of metabolic diseases worldwide.

The pharmacokinetic profile of 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Computational modeling techniques have been employed to predict ADME properties based on structural features, which can then be validated experimentally. Such approaches accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

Future directions in the study of 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid include exploring its interactions with biological targets at a more detailed level using spectroscopic and crystallographic techniques. These studies could reveal insights into binding mechanisms and provide a foundation for rational drug design. Additionally, investigating the compound’s effects in vivo will be crucial for assessing its therapeutic efficacy and safety profile before moving into clinical applications.

The versatility of CAS No. 2171952-48-8 makes it a valuable asset in medicinal chemistry research. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, from oncology to neurodegenerative diseases. As our understanding of biological systems continues to evolve, compounds like 3-(1-ethylcyclopropyl)-3-hydroxypropanoic acid will likely play an increasingly important role in shaping the future of drug development.